Cas no 34006-77-4 (1,2-Benzenedicarboxylicacid, 1-ethyl 2-methyl ester)

• Product Name: 1,2-Benzenedicarboxylicacid, 1-ethyl 2-methyl ester
• CAS No: 34006-77-4
• MF: C₁₁H₁₂O₄
• MW: 208.210583686829
• CID: 318611
• PubChem ID: 36656
• Update Time: 2025-04-19

1,2-Benzenedicarboxylicacid, 1-ethyl 2-methyl ester Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarboxylicacid, 1-ethyl 2-methyl ester
• 2-O-ethyl 1-O-methyl benzene-1,2-dicarboxylate
• 1,2-Benzenedicarboxylic acid,ethyl methyl ester
• 1-Ethyl 2-methyl phthalate
• METHYL ETHYL PHTHALATE
• Methyl-ethyl-phthalat
• phthalic acid ethyl ester-methyl ester
• Phthalsaeure-aethylester-methylester
• Phthalsaeure-ethylester-methylester
• DTXSID90187617
• AKOS007848107
• 1,2-BENZENEDICARBOXYLIC ACID ETHYL METHYLESTER
• ethyl-methyl phthalate
• 34006-77-4
• SCHEMBL495814
• Q63408650
• 1,2-Benzenedicarboxylic acid, ethyl methyl ester
• 1-Ethyl 2-methyl phthalate #
• HGERXYZHJFOFNE-UHFFFAOYSA-N

• Inchi： 1S/C11H12O4/c1-3-15-11(13)9-7-5-4-6-8(9)10(12)14-2/h4-7H,3H2,1-2H3
• InChI Key： HGERXYZHJFOFNE-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC=CC=1C(=O)OC)=O

Computed Properties

• Exact Mass: 208.07400
• Monoisotopic Mass: 208.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 52.6A^2

Experimental Properties

• Density: 1.145
• Boiling Point: 290.2°C at 760 mmHg
• Flash Point: 151°C
• Refractive Index: 1.51
• PSA: 52.60000
• LogP: 1.64990

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters